2-Ethyl-1-methyl-4-nitrobenzene

• IUPAC Name: 2-ethyl-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C9H11NO2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h4-6H,3H2,1-2H3
• InChI Key: LMQDBPDUJYGYJF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)[N+](=O)[O-])C
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID00602962
• Molecular Weight: 165.19 g/mol
• CAS RN: 102877-97-4

Description

2-Ethyl-1-methyl-4-nitrobenzene is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is insoluble in water but soluble in organic solvents. This compound is also known as 4-Nitro-2-ethyltoluene and is commonly used as a starting material for the synthesis of other organic compounds.

Mechanism of Action

The mechanism of action of 2-Ethyl-1-methyl-4-nitrobenzene is not fully understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines and thiols. This compound can also undergo various chemical reactions, including reduction, oxidation, and nitration, depending on the reaction conditions.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of 2-Ethyl-1-methyl-4-nitrobenzene. However, it has been reported to exhibit moderate toxicity in animal studies. The compound has been shown to cause liver and kidney damage in rats when administered at high doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Ethyl-1-methyl-4-nitrobenzene in lab experiments is its availability and low cost. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, one of the main limitations is its toxicity, which can pose a risk to researchers if proper safety measures are not taken.

Future Directions

There are several potential future directions for the use of 2-Ethyl-1-methyl-4-nitrobenzene in scientific research. One area of interest is the development of new synthetic methods for the production of this compound and related derivatives. Another potential direction is the use of this compound as a model substrate in the study of new chemical reactions and catalytic processes. Additionally, the toxicity of this compound could be further investigated to better understand its potential health effects and develop safer handling procedures.

Synthesis Methods

The synthesis of 2-Ethyl-1-methyl-4-nitrobenzene involves the nitration of 2-Ethyltoluene. This process requires the use of concentrated nitric acid and sulfuric acid as the nitrating agent and catalyst, respectively. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The yield of the product can be improved by optimizing the reaction parameters such as temperature, reaction time, and concentration of the reagents.

Scientific Research Applications

2-Ethyl-1-methyl-4-nitrobenzene has been used in various scientific research applications. It is commonly used as a starting material for the synthesis of other organic compounds, including pharmaceuticals, agrochemicals, and dyes. This compound has also been used as a model substrate in the study of various chemical reactions, including catalytic hydrogenation and oxidation reactions.